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An In-Depth Technical Guide to 3-Bromo-4-methylphenol (CAS: 60710-39-6)

Authored by: A Senior Application Scientist
This guide provides an in-depth technical overview of 3-Bromo-4-methylphenol, a versatile

halogenated aromatic compound. It is intended for an audience of researchers, scientists, and

professionals in drug development and fine chemical synthesis. We will delve into its chemical

and physical properties, synthesis methodologies, key applications, and critical safety

protocols, offering field-proven insights into its practical use.

Introduction and Strategic Importance
3-Bromo-4-methylphenol (also known as 2-Bromo-4-hydroxytoluene) is a significant chemical

intermediate widely utilized in organic synthesis.[1][2] Its structure, featuring a phenolic

hydroxyl group, a methyl group, and a bromine atom on an aromatic ring, provides multiple

reactive sites, making it a valuable building block for more complex molecules.[3] This

compound is a key raw material in the synthesis of pharmaceuticals, agrochemicals, and

dyestuffs.[1] Notably, it has also been identified as a component of the marine alga

Polysiphonia sphaerocarpa.[1] The strategic placement of the bromine atom and the activating

methyl and hydroxyl groups dictates its reactivity and utility in various synthetic pathways.
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A thorough understanding of a compound's physical and chemical properties is fundamental to

its application in research and development. The properties of 3-Bromo-4-methylphenol are

summarized below.

Table 1: Core Physicochemical Properties
Property Value Source(s)

CAS Number 60710-39-6 [1][4][5][6][7]

Molecular Formula C₇H₇BrO [8][4][5][7]

Molecular Weight 187.03 g/mol [4][5]

Appearance
White to cream or off-white

crystalline powder
[7]

Melting Point 52.0 - 58.0 °C [7]

Solubility Slightly soluble in water. [1]

IUPAC Name 3-bromo-4-methylphenol [4][7]

SMILES CC1=C(C=C(C=C1)O)Br [4][9]

InChI
InChI=1S/C₇H₇BrO/c1-5-2-3-

6(9)4-7(5)8/h2-4,9H,1H3
[4][9]

InChIKey
GMZKNRDHSHYMHG-

UHFFFAOYSA-N
[4][7][9]

Spectroscopic Data
Spectroscopic analysis is crucial for structure confirmation and purity assessment.

Comprehensive spectral data for 3-Bromo-4-methylphenol, including ¹H NMR, ¹³C NMR,

Mass Spectrometry (MS), and Infrared (IR) spectra, are publicly available through databases

such as PubChem and ChemicalBook.[4][10] This data is indispensable for researchers to

verify the identity and purity of the material before its use in sensitive synthetic applications.
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The synthesis of brominated phenols requires careful control of regioselectivity. While a direct

synthesis protocol for 3-Bromo-4-methylphenol from p-cresol is not explicitly detailed in the

provided search results, a common and analogous method involves the electrophilic

bromination of the corresponding cresol. Another established route involves the diazotization of

a brominated aminotoluene.

Logical Synthesis Workflow
The diagram below outlines a logical workflow for the synthesis and purification of a

brominated methylphenol, adaptable for the target compound.
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Synthesis Stage

Work-up & Purification

Precursor
(e.g., 3-Bromo-4-aminotoluene)
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(NaNO₂, H₂SO₄, H₂O, <5°C)

Step 1

Hydrolysis
(Steam Distillation)

Step 2

Solvent Extraction
(e.g., Ether)

Isolate crude

Wash & Neutralize
(H₂O, NaHCO₃ soln.)
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(NaOH soln.)

Acidification & Isolation
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(Distillation under reduced pressure)
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Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1336650?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


3-Bromo-4-methylphenol

Phenolic -OH Aromatic Ring Bromine Atom

Pharmaceuticals
(Drug Scaffolds)

Etherification,
Esterification

Coupling Reactions,
Modulating Bioactivity

Agrochemicals
(Pesticides, Herbicides)

Core Structure Active Moiety Synthesis

Other Industries
(Dyes, Antimicrobials)

Versatile Intermediate

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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